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Compound of Interest

Compound Name: 18:1 Caproylamine PE

Cat. No.: B1502578 Get Quote

This guide provides crucial safety, handling, and disposal procedures for 18:1 Caproylamine
PE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(hexanoylamine)), a phospholipid

commonly used in research and development. Adherence to these guidelines is essential for

ensuring laboratory safety and regulatory compliance.

I. Product Information and Safety Data
18:1 Caproylamine PE is a hygroscopic powder that is susceptible to oxidation and hydrolysis.

[1][2] Proper storage and handling are critical to maintain its integrity.

Parameter Value Source

Chemical Name

1,2-dioleoyl-sn-glycero-3-

phosphoethanolamine-N-

(hexanoylamine)

[3]

CAS Number 110796-31-1 [1][4]

Form Powder [4]

Storage Temperature -20°C [1][4]

Stability 1 Year at -20°C [1]

Special Characteristics Hygroscopic [1]
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II. Handling and Personal Protective Equipment
(PPE)
Due to its fine powder form, it is important to minimize dust generation and accumulation.[5]

Appropriate personal protective equipment should be worn at all times when handling this

compound.

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: A dust mask or respirator should be used if there is a risk of inhaling

the powder.

III. Spill and Leak Procedures
In the event of a spill, follow these steps to ensure safe cleanup:

Evacuate and Ventilate: If a significant amount is spilled, evacuate the immediate area and

ensure adequate ventilation.

Containment: Prevent the powder from spreading.

Cleanup: For small spills, the material can be collected with a wet cloth or gently swept up to

avoid creating dust.[6] Place the collected material into a suitable, sealed container for

disposal.

Decontamination: Clean the spill area thoroughly with soap and water.

IV. Disposal Protocol
While 18:1 Caproylamine PE is not classified as a hazardous waste under federal regulations,

disposal must comply with all applicable federal, state, and local environmental regulations.[5]
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Step-by-Step Disposal Procedure:

Waste Characterization: Although not federally classified as hazardous, it is the responsibility

of the waste generator to determine if any local or state regulations apply.

Containerize Waste: Place the waste 18:1 Caproylamine PE, including any contaminated

materials from spill cleanup, into a clearly labeled, sealed container.

Labeling: The container must be labeled with the full chemical name: "1,2-dioleoyl-sn-

glycero-3-phosphoethanolamine-N-(hexanoylamine)" and the CAS number: "110796-31-1".

Storage Pending Disposal: Store the waste container in a designated, secure area away

from incompatible materials.

Engage a Licensed Waste Hauler: Contact your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal company to arrange for pickup

and proper disposal.

Important Considerations:

Do not dispose of 18:1 Caproylamine PE down the drain or in the regular trash.

If the phospholipid is dissolved in an organic solvent, the disposal procedure must also

account for the hazards of the solvent.

V. Experimental Workflow: Disposal Logic
The following diagram illustrates the decision-making process for the proper disposal of 18:1
Caproylamine PE.
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Disposal Protocol for 18:1 Caproylamine PE

Identify Waste
(18:1 Caproylamine PE)

Is the waste contaminated
with a hazardous substance?

Dispose as
hazardous waste

Yes

Consult Local Regulations
for Non-Hazardous Chemical Waste

No

Package in a sealed,
labeled container

Arrange for disposal by a
licensed waste management company

Document Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 18:1 Caproylamine PE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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